Cas no 1968642-97-8 (Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate)

• Product Name: Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate
• CAS No: 1968642-97-8
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6427754
• PubChem ID: 103236025
• Update Time: 2025-08-02

Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229679
• 1968642-97-8
• tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate
• Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate

• Inchi： 1S/C14H28N2O2/c1-5-16-10-6-7-12(16)11-15-9-8-13(17)18-14(2,3)4/h12,15H,5-11H2,1-4H3
• InChI Key： AANCQZFYCZPCMW-UHFFFAOYSA-N
• SMILES： O(C(CCNCC1CCCN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate

Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate: A Comprehensive Overview

Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate, identified by the CAS registry number 1968642-97-8, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, comprising a tert-butyl group, a pyrrolidine ring, and an aminoalkanoate moiety, contributes to its versatile reactivity and functional properties.

The synthesis of Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate involves a series of well-established organic reactions, including alkylation and amidation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. Its structural versatility allows for further functionalization, enabling the exploration of novel chemical entities with tailored properties.

One of the most promising areas of application for this compound is in drug discovery. The presence of the pyrrolidine ring, a common motif in bioactive molecules, suggests potential interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the role of similar structures in modulating cellular signaling pathways, offering new avenues for therapeutic intervention. For instance, derivatives of this compound have shown promise in anti-inflammatory and neuroprotective assays, underscoring its potential as a lead compound for drug development.

In addition to its pharmacological applications, Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable precursor for the synthesis of polymers and advanced materials. Researchers have explored its use in creating biodegradable polymers with applications in packaging and biomedical devices. The compound's compatibility with eco-friendly manufacturing processes aligns with current trends toward sustainable chemistry.

The latest research on this compound has also delved into its environmental impact and degradation pathways. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability. Studies indicate that under certain conditions, the compound undergoes hydrolysis to yield biodegradable byproducts, reducing its environmental footprint. These findings are particularly relevant as industries increasingly prioritize green chemistry principles.

In conclusion, Tert-butyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate (CAS No. 1968642-97-8) stands out as a multifaceted compound with diverse applications across various disciplines. Its structural features, coupled with recent advancements in synthesis and application research, position it as a valuable tool for addressing contemporary challenges in science and industry.